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Compound of Interest

6, 7-Dichlorobenzo[d]thiazol-2-
Compound Name:
amine

cat. No.: B1220176

An In-depth Technical Guide on the Physicochemical Properties of 6,7-
Dichlorobenzo[d]thiazol-2-amine

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 6,7-Dichlorobenzo[d]thiazol-2-amine, a dichlorinated benzothiazole derivative.
The information presented herein is crucial for researchers engaged in medicinal chemistry,
materials science, and drug development, as these properties fundamentally influence the
compound's behavior in chemical and biological systems, including its absorption, distribution,
metabolism, and excretion (ADME) profile.

Core Physicochemical Characteristics

The following table summarizes the key physicochemical properties of 6,7-
Dichlorobenzo[d]thiazol-2-amine. Data has been aggregated from various chemical
databases and suppliers.
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Property Value Data Source
Molecular Formula C7HaCI2N2S [1112]
Molecular Weight 219.09 g/mol [1][2]
Appearance Off-white to light yellow solid [2]

Melting Point 240-242 °C [2]

Boiling Point (Predicted)

379.7+£45.0 °C

[2]

Density (Predicted)

1.654 + 0.06 g/cm?3

[2]

pKa (Predicted) 2.03+£0.30 [2]
LogP 3.1853 [1]
Topological Polar Surface Area

(TPSA) 38.91 A2 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 0 [1]
CAS Number 25150-27-0 [1][2]

Storage Conditions

Inert atmosphere, room
temperature, keep in dark
place.[2] Alternatively, 4°C and
protected from light.[1]

Experimental Protocols

While specific experimental documentation for determining the physicochemical properties of
6,7-Dichlorobenzo[d]thiazol-2-amine is not readily available in the public domain, standard
laboratory procedures are applicable. The following outlines a general protocol for a key
experimental determination.

Melting Point Determination Protocol
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The melting point is a critical indicator of a compound's purity. The value of 240-242 °C
indicates that 6,7-Dichlorobenzo[d]thiazol-2-amine is a solid at room temperature.

Objective: To determine the melting point range of a solid sample of 6,7-
Dichlorobenzo[d]thiazol-2-amine.

Apparatus:

e Melting point apparatus (e.g., Electrothermal or Stuart SMP series)
o Capillary tubes (sealed at one end)

e Spatula

e Mortar and pestle

o Sample of 6,7-Dichlorobenzo[d]thiazol-2-amine

Methodology:

o Sample Preparation: A small amount of the crystalline solid is finely ground into a powder
using a mortar and pestle to ensure uniform heat distribution.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and tapped gently on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:

o The apparatus is set to heat at a rapid rate initially to approach the expected melting point
(e.g., to ~220 °C).

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The sample is observed through the magnifying lens.
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» Data Recording:

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has completely melted into a clear liquid is
recorded as the end of the melting range.

o Purity Assessment: A sharp melting range (typically < 2 °C) is indicative of a high-purity
compound.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a
synthesized chemical compound like 6,7-Dichlorobenzo[d]thiazol-2-amine, from initial

synthesis to final property determination.
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Caption: Workflow for Synthesis and Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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